Cas no 14633-95-5 (Phosphorane,cyclopropylidenetriphenyl-)

Phosphorane,cyclopropylidenetriphenyl- structure
14633-95-5 structure
Product Name:Phosphorane,cyclopropylidenetriphenyl-
CAS No:14633-95-5
MF:C21H19P
MW:302.349326372147
CID:120545
PubChem ID:4185095
Update Time:2025-04-18

Phosphorane,cyclopropylidenetriphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorane,cyclopropylidenetriphenyl-
    • cyclopropylidene(triphenyl)-λ<sup>5</sup>-phosphane
    • CYCLOPROPYLIDENETRIPHENYLPHOSPHORANE
    • Phosphorane,cyclopropylidenetriphenyl
    • triphenylphosphonium cyclopropylide
    • Triphenylphosphoniumcyclopropylid
    • cyclopropylidene(triphenyl)-lambda5-phosphane
    • 14633-95-5
    • DTXSID20400462
    • SCHEMBL12140444
    • Inchi: 1S/C21H19P/c1-4-10-18(11-5-1)22(21-16-17-21,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2
    • InChI Key: POCHQWGDYSRUBM-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1CC1

Computed Properties

  • Exact Mass: 302.12200
  • Monoisotopic Mass: 302.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 9.81000
  • LogP: 3.94670

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